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Compound of Interest

Compound Name: 6-Chlorophthalazin-1-ol

Cat. No.: B1590482 Get Quote

An In-Depth Guide to the Strategic Use of 6-Chlorophthalazin-1-ol as a Synthetic

Intermediate

For research scientists and professionals in drug development, the strategic selection of

starting materials is paramount to the success of a synthetic campaign. 6-Chlorophthalazin-1-
ol has emerged as a highly versatile and valuable building block, primarily due to its

phthalazinone core, which is recognized as a "privileged scaffold" in medicinal chemistry.[1][2]

Derivatives of this core exhibit a vast spectrum of pharmacological activities, including potent

anticancer, anti-inflammatory, and antihypertensive properties.[1][3][4]

This guide provides a detailed exploration of 6-Chlorophthalazin-1-ol, focusing on its core

reactivity and offering field-proven protocols for its derivatization. We will delve into the

causality behind experimental choices, ensuring each protocol is presented as a self-validating

system for robust and reproducible results.

Compound Profile and Safety
6-Chlorophthalazin-1-ol, with the IUPAC name 6-chloro-2H-phthalazin-1-one, is a heterocyclic

compound featuring a bicyclic phthalazine ring system.[5] The presence of three key reactive

sites—the acidic N-H proton of the lactam, the electrophilic carbon atom attached to the

chlorine, and the tautomeric hydroxyl/oxo group—underpins its synthetic utility.

Table 1: Physicochemical Properties of 6-Chlorophthalazin-1-ol
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Property Value Reference

CAS Number 57835-96-8 [5]

Molecular Formula C₈H₅ClN₂O [5]

Molecular Weight 180.59 g/mol [5]

IUPAC Name 6-chloro-2H-phthalazin-1-one [5]

Canonical SMILES
C1=CC2=C(C=C1Cl)C=NNC2

=O
[5]

Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for 6-Chlorophthalazin-1-ol should always be

consulted, data from structurally related compounds like 1-chlorophthalazine and 6-bromo-1-

chlorophthalazine provide essential handling guidelines.[6]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles conforming to EN166 (EU) or NIOSH (US) standards, and a

lab coat.[7]

Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or vapors.[8] Avoid contact with skin and eyes. After

handling, wash hands and any exposed skin thoroughly.[9]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[7]

First Aid: In case of eye contact, rinse immediately with plenty of water for at least 15

minutes and seek medical advice.[8] For skin contact, wash off immediately with plenty of

water.[8] If inhaled, move to fresh air.[8] If swallowed, rinse the mouth with water and seek

immediate medical attention; do not induce vomiting.[7][8]

Core Reactivity and Strategic Functionalization
The synthetic potential of 6-Chlorophthalazin-1-ol is dictated by its three primary reactive

centers. A strategic approach to synthesis involves selectively targeting these sites to build

molecular complexity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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